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Compound of Interest

Compound Name: m-PEG750-Br

Cat. No.: B15541402

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the key characteristics, properties,
and applications of methoxy-poly(ethylene glycol)-bromide with a molecular weight of 750 Da
(mPEG-Br 750 Da). This monofunctional PEG derivative is a versatile tool in bioconjugation,
drug delivery, and materials science, offering a combination of hydrophilicity, biocompatibility,
and a reactive bromide functional group.

Core Characteristics and Properties

Methoxy-PEG-bromide 750 Da is a linear polyethylene glycol chain with a methoxy group at
one terminus and a bromine atom at the other.[1][2] The methoxy group provides a non-
reactive, hydrophilic end, minimizing non-specific interactions, while the bromide serves as an
excellent leaving group for nucleophilic substitution reactions and as an initiator for controlled
radical polymerization.[2][3]

Physical and Chemical Properties

A summary of the key quantitative and qualitative properties of mPEG-Br 750 Da is presented
below.
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Property Value/Description
Molecular Weight ~750 Da
mPEG-Bromide, Methoxy(polyethylene glycol)
Synonyms )
bromide
White or off-white powder, waxy solid, or semi-
Appearance solid material, depending on the specific batch
and handling.[4]
Purity Typically 295%.[2]
For linear methoxy PEGs, the PDI is generally
Polydispersity Index (PDI) low, in the range of 1.02-1.05, indicating a
narrow molecular weight distribution.[4]
Soluble in water, chloroform, dichloromethane
- (DCM), N,N-Dimethylformamide (DMF), and
Solubility

Dimethyl sulfoxide (DMSO).[3][5] Less soluble in

alcohols and toluene.[4]

N Recommended storage at -5°C to -20°C, kept
Storage Conditions )
dry and protected from light.[2][4]

Key Applications

The unique bifunctional nature of mMPEG-Br 750 Da makes it a valuable reagent in a variety of
applications within research and drug development.

¢ Bioconjugation and PEGylation: The bromide group can be readily displaced by nucleophiles
such as the primary amines on proteins and peptides, allowing for the covalent attachment of
the PEG chain.[3][6] This process, known as PEGylation, can enhance the therapeutic
properties of biomolecules by increasing their solubility, stability, and circulation half-life,
while reducing immunogenicity.[7]

e Drug Delivery and Nanoparticle Formulation: mPEG-Br 750 Da is used in the synthesis of
amphiphilic block copolymers that can self-assemble into micelles or other nanopatrticles for
drug encapsulation. The hydrophilic PEG shell provides a "stealth" characteristic, enabling
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the nanopatrticles to evade the immune system and prolong circulation time.[8] It is also used
in the development of PEG-lipid conjugates for lipid nanoparticle (LNP) formulations.[4]

o Controlled Radical Polymerization (CRP): The carbon-bromine bond serves as an efficient
initiation site for Atom Transfer Radical Polymerization (ATRP).[3] This allows for the
synthesis of well-defined polymers and block copolymers with controlled molecular weights
and low polydispersity.[3][9]

o Surface Functionalization: Surfaces of materials, such as nanoparticles and medical devices,
can be modified with mPEG-Br 750 Da to introduce a hydrophilic and biocompatible coating.
This can reduce non-specific protein adsorption and improve the material's performance in
biological environments.[3]

Experimental Protocols

Below are detailed methodologies for key experiments involving mPEG-Br 750 Da. These
protocols are intended as a starting point and may require optimization for specific applications.

Protocol 1: General Nucleophilic Substitution for
Bioconjugation

This protocol describes a general method for the reaction of mMPEG-Br 750 Da with a model
nucleophile, such as a primary amine on a peptide.

Materials:

mPEG-Br 750 Da

Peptide containing a primary amine (e.g., N-terminus or lysine residue)

Anhydrous N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Non-nucleophilic base (e.g., Triethylamine (TEA) or Diisopropylethylamine (DIPEA))

Reaction vessel (e.g., round-bottom flask)

Inert atmosphere (Nitrogen or Argon)
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 Purification system (e.g., Size Exclusion Chromatography (SEC) or Reverse-Phase High-
Performance Liquid Chromatography (RP-HPLC))

e Analytical instruments (e.g., MALDI-TOF Mass Spectrometry, SDS-PAGE)
Procedure:

o Preparation: Under an inert atmosphere, dissolve the peptide in the chosen anhydrous
solvent in the reaction vessel.

o Addition of Base: Add 1.5 to 2.0 equivalents of the non-nucleophilic base to the reaction
mixture. Stir for 15-30 minutes at room temperature.

o Addition of MPEG-Br 750 Da: Dissolve mPEG-Br 750 Da (typically 5-20 fold molar excess
over the peptide) in a small amount of the anhydrous solvent and add it dropwise to the
reaction mixture.

e Reaction Monitoring: Stir the reaction at room temperature. The reaction progress can be
monitored by taking aliquots and analyzing them via RP-HPLC or LC-MS to observe the
formation of the PEGylated product and consumption of the starting peptide. Reaction times
can range from a few hours to overnight.

o Work-up and Purification: Once the reaction is complete, the PEGylated peptide is purified
from excess reagents and unreacted starting materials using SEC or RP-HPLC.

o Characterization: The purified product is characterized by MALDI-TOF MS to confirm the
addition of the PEG chain and by SDS-PAGE to assess purity.[10]

Protocol 2: ATRP of Methyl Methacrylate (MMA) using a
PEG-Br Macroinitiator

This protocol provides an example of using a PEG-bromide as a macroinitiator for the
Activators Regenerated by Electron Transfer (ARGET) ATRP of methyl methacrylate (MMA) to
synthesize a triblock copolymer. This demonstrates the utility of the bromide end-group for
initiating controlled polymerizations.[11]

Materials:
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MPEG-Br 750 Da (as the macroinitiator)

Methyl methacrylate (MMA, inhibitor removed)
Copper(ll) bromide (CuBr2)
N,N,N',N",N"-Pentamethyldiethylenetriamine (PMDETA)
Ascorbic acid (reducing agent)

N,N-Dimethylformamide (DMF) (solvent)

Acetone

Schlenk tube and line

Magnetic stirrer

Procedure:

Catalyst Preparation: In a dry Schlenk tube under an inert atmosphere, add CuBrz (0.20
mmol) and PMDETA (0.30 mmol). Add acetone (2 g) to dissolve the catalyst and ligand, and
stir for 10 minutes to form the complex.

Reaction Setup: To the Schlenk tube, add mPEG-Br 750 Da (0.5 g). Then, add the MMA
monomer (2 g, 0.02 mol).

Initiation: With continuous stirring, inject DMF (2 g) and a solution of ascorbic acid (0.15 g,
0.85 mmol) into the Schlenk tube to initiate the polymerization.

Polymerization: Place the Schlenk tube in a preheated oil bath at the desired temperature
(e.g., 70°C).

Monitoring and Termination: Monitor the monomer conversion over time by taking samples
and analyzing them via gas chromatography (GC) or *H NMR. The polymerization can be
terminated by cooling the reaction mixture and exposing it to air.
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 Purification and Characterization: The resulting polymer is purified by precipitation in a non-
solvent (e.g., cold methanol or hexane) and characterized by Gel Permeation
Chromatography (GPC) to determine the molecular weight and polydispersity index (PDI).
[11]

Visualizations: Signaling Pathways and

Experimental Workflows
Cellular Uptake Pathways of PEGylated Nanoparticles

Nanopatrticles functionalized with mPEG-Br 750 Da often enter cells through various endocytic
pathways. Understanding these pathways is crucial for designing effective drug delivery
systems. The following diagram illustrates the primary mechanisms of cellular uptake for
PEGylated nanoparticles.
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Caption: Cellular uptake mechanisms for PEGylated nanopatrticles.

Experimental Workflow for Bioconjugation

The following diagram outlines a typical experimental workflow for the bioconjugation of a
peptide with mPEG-Br 750 Da.
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Caption: A typical workflow for peptide bioconjugation.

This technical guide provides a foundational understanding of methoxy-PEG-bromide 750 Da
for its effective application in research and development. For specific applications, further
optimization of the provided protocols and methodologies is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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